Cas no 411229-88-4 (3-(cyclopropylmethoxy)phenylmethanol)

• Product Name: 3-(cyclopropylmethoxy)phenylmethanol
• CAS No: 411229-88-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1512893
• PubChem ID: 22676783
• Update Time: 2025-07-29

3-(cyclopropylmethoxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [3-(cyclopropylmethoxy)phenyl]methanol
• 1-(hydroxymethyl)-3-(cyclopropylmethoxy)-benzene
• SureCN6241502
• A825444
• (3-(cyclopropylmethoxy)phenyl)methanol
• FT-0659684
• (3-cyclopropylmethoxy-phenyl)-methanol
• 1-(hydroxymethyl)-3-(cyclopropylmethoxy) benzene
• S01-0060
• SBB068730
• 3-(cyclopropylmethoxy)Benzenemethanol
• 3-(cyclopropylmethoxy)phenylmethanol
• DTXSID20627531
• 1-(Hydroxymethyl)-3-(cyclopropylmethoxy)benzene
• DA-24930
• 411229-88-4
• EN300-1722668
• SCHEMBL6241502
• CS-0236684
• A1-19928
• MKDYWOJVMBENQX-UHFFFAOYSA-N
• AKOS009590845

• Inchi： 1S/C11H14O2/c12-7-10-2-1-3-11(6-10)13-8-9-4-5-9/h1-3,6,9,12H,4-5,7-8H2
• InChI Key： MKDYWOJVMBENQX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CO)C=1)CC1CC1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų